Cas no 6286-10-8 (2-methoxyethyl Pyridine-4-carboxylate)

• Product name: 2-methoxyethyl Pyridine-4-carboxylate
• CAS No: 6286-10-8
• MF: C₉H₁₁NO₃
• MW: 181.18854
• CID: 958109
• PubChem ID: 222926

2-methoxyethyl Pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl Pyridine-4-carboxylate
• NSC10011; AC1L5C69; AC1Q688R; CTK5B6373; 2-methoxyethylpyridine-4-carboxylate; AR-1E3213; NSC-10011; AG-K-91137;
• NSC10011
• SCHEMBL14919008
• 6286-10-8
• DTXSID50278772
• NSC-10011
• 2-methoxyethylpyridine-4-carboxylate

• Inchi： InChI=1S/C9H11NO3/c1-12-6-7-13-9(11)8-2-4-10-5-3-8/h2-5H,6-7H2,1H3
• InChI Key： PFKLSZYWEGFDDJ-UHFFFAOYSA-N
• SMILES： COCCOC(=O)C1=CC=NC=C1

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 240.2°C at 760 mmHg
• Flash Point: 99.1°C
• Refractive Index: 1.501
• PSA: 48.42
• LogP: 0.88480